2-(4-chloro-2-methylphenoxy)-N-(3,5-dimethoxyphenyl)-2,2-difluoroacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(3,5-dimethoxyphenyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C17H16ClF2NO4/c1-10-6-11(18)4-5-15(10)25-17(19,20)16(22)21-12-7-13(23-2)9-14(8-12)24-3/h4-9H,1-3H3,(H,21,22)
• InChI Key: WDHMXWXAWNAFMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(C(=O)NC2=CC(=CC(=C2)OC)OC)(F)F
• Molecular Formula: C17H16ClF2NO4
• Molecular Weight: 371.8 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-N-(3,5-dimethoxyphenyl)-2,2-difluoroacetamide, also known as CMDD, is a synthetic compound that has been studied for its potential applications in various scientific research fields. CMDD has been found to possess many interesting biochemical and physiological effects, making it a promising compound for further research.

Scientific Research Applications

Synthetic Precursors and Chemical Synthesis

Compounds with structural similarities to 2-(4-chloro-2-methylphenoxy)-N-(3,5-dimethoxyphenyl)-2,2-difluoroacetamide serve as precursors in the synthesis of complex molecules. For example, difluoro(trimethylsilyl)acetamides are prepared from chlorodifluoroacetamides by electrochemical silylation and are shown to be precursors of 2,2-difluoro-3-hydroxyacetamides, which further convert into 3,3-difluoroazetidinones (Bordeau et al., 2006). These processes highlight the chemical versatility and reactivity of difluoroacetamide derivatives, suggesting potential synthetic applications for the compound .

Aggregation Studies and Molecular Interactions

Research on lithium phenolates with various substituents, including 3,5-dimethoxyphenyl groups, has contributed to understanding the structures of these compounds in solution and their aggregation behavior in weakly polar, aprotic solvents. Such studies are crucial for elucidating the fundamental principles governing molecular interactions and aggregation, impacting fields like material science and molecular engineering (Jackman & Smith, 1988).

Pharmaceutical and Biological Research

While the direct medical applications of this compound are not discussed in the available literature, compounds with structural similarities have been explored for their potential biological and pharmaceutical properties. For instance, allosteric modifiers of hemoglobin with aryloxy groups have been studied for their ability to influence oxygen affinity, with implications for clinical and biological areas requiring oxygen supply modulation (Randad et al., 1991).

Environmental Chemistry and Toxicology

Research on chlorophenoxy herbicides and their metabolites, which share structural components with the compound , contributes to our understanding of their environmental impact and toxicological properties. These studies are vital for developing safer agrochemicals and understanding their behavior in the environment (Duchnowicz et al., 2005).